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Compound of Interest

Compound Name: Skf 96365

Cat. No.: B1663603 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Proper

Handling and Disposal of SKF 96365

This document provides essential safety and logistical information for the proper disposal of

SKF 96365, a compound identified as a blocker of receptor-mediated calcium entry. Adherence

to these procedures is critical to ensure personnel safety and environmental protection.

Hazard Identification and Safety Data
SKF 96365 (hydrochloride) is classified with the following hazards:

Harmful if swallowed.[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]

It is imperative to handle this compound with appropriate personal protective equipment (PPE),

including gloves, eye shields, and a dust mask (type N95 or equivalent).[2]
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Hazard Classification GHS Hazard Statement Precautionary Statement

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed

P264: Wash hands thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301+P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth.

Skin Irritation (Category 2) H315: Causes skin irritation

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water. P332+P313: If skin

irritation occurs: Get medical

advice/attention. P362: Take

off contaminated clothing and

wash before reuse.

Eye Irritation (Category 2A)
H319: Causes serious eye

irritation

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P337+P313:

If eye irritation persists: Get

medical advice/attention.

Specific target organ toxicity —

Single exposure (Category 3),

Respiratory tract irritation

H335: May cause respiratory

irritation

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area.

P304+P340: IF INHALED:
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Remove victim to fresh air and

keep at rest in a position

comfortable for breathing.

P312: Call a POISON

CENTER or doctor/physician if

you feel unwell. P403+P233:

Store in a well-ventilated

place. Keep container tightly

closed.

Experimental Protocols: Disposal of SKF 96365
The following step-by-step procedure outlines the recommended protocol for the disposal of

SKF 96365. This procedure is based on general best practices for the disposal of hazardous

laboratory chemicals.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, gloves, lab coat, N95

dust mask.

Sealable, airtight, and compatible hazardous waste container.

Hazardous waste label.

Chemical fume hood.

Procedure:

Preparation:

Ensure all personnel handling the waste are trained in hazardous waste disposal

procedures.

Work within a certified laboratory chemical fume hood.

Wear all required PPE to prevent skin, eye, and respiratory exposure.
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Waste Collection:

Collect pure SKF 96365 and any solutions containing it in a designated hazardous waste

container.

The container must be compatible with the chemical; the original container is often a

suitable choice.[3]

Ensure the container is properly sealed and airtight to prevent leaks or the release of

vapors.

Labeling:

Attach a completed hazardous waste label to the container as soon as the first waste is

added.

The label must clearly identify the contents as "Hazardous Waste" and specify "SKF
96365". List all components and their approximate concentrations.

Storage:

Store the waste container in a designated, secure waste accumulation area.

Segregate the container from incompatible materials, such as strong oxidizing agents,

acids, acid anhydrides, and acid chlorides.[4]

Do not allow the undiluted product or large quantities of it to reach ground water, water

courses, or sewage systems.[1]

Disposal:

Do not dispose of SKF 96365 down the sink or in regular trash.[3][5]

Arrange for collection by a licensed hazardous waste disposal service. Contact your

institution's Environmental Health and Safety (EHS) office to schedule a pickup.[3]

Follow all local, regional, and national regulations for hazardous waste disposal.
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Decontamination:

Thoroughly decontaminate any surfaces or equipment that may have come into contact

with SKF 96365.

Dispose of any contaminated materials (e.g., paper towels, gloves) as hazardous waste in

the same container.

Disposal Workflow Diagram
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SKF 96365 Disposal Workflow

1. Preparation

2. Waste Collection & Labeling

3. Interim Storage

4. Final Disposal

Wear appropriate PPE
(Gloves, Goggles, Lab Coat, Dust Mask)

Work in a certified
chemical fume hood

Collect waste in a compatible,
sealable container

Label container with
'Hazardous Waste' and contents

Store in a designated,
secure area

Segregate from
incompatible materials

Contact Environmental Health & Safety (EHS)
for hazardous waste pickup

DO NOT dispose in sink or trash

Click to download full resolution via product page

Caption: A flowchart illustrating the step-by-step procedure for the safe disposal of SKF 96365.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]

2. fishersci.com [fishersci.com]

3. vumc.org [vumc.org]

4. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

5. acs.org [acs.org]

To cite this document: BenchChem. [Safe Disposal Protocol for SKF 96365]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1663603#skf-
96365-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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